N-(4-((4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)-3-chlorobenzamide

• IUPAC Name: N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]-3-chlorobenzamide
• InChI: InChI=1S/C25H23ClN4O3S/c26-19-5-3-4-18(16-19)25(31)27-20-8-10-21(11-9-20)34(32,33)30-14-12-17(13-15-30)24-28-22-6-1-2-7-23(22)29-24/h1-11,16-17H,12-15H2,(H,27,31)(H,28,29)
• InChI Key: UAUUYVNHVLRHDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3N2)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H23ClN4O3S
• Molecular Weight: 495.0 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a piperidine ring, a sulfonyl group, and a benzamide group. Benzimidazoles are known to be important pharmacophores in drug discovery, being good bioisosteres of naturally occurring nucleotides. They have been extensively utilized as a drug scaffold in medicinal chemistry due to their wide-ranging biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzimidazole and piperidine rings, along with the sulfonyl and benzamide groups, would contribute to the overall structure.

Chemical Reactions Analysis

The benzimidazole and piperidine components of this compound could potentially undergo various chemical reactions. For instance, benzimidazoles can participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For instance, the presence of the benzimidazole ring could contribute to its stability and reactivity.

Scientific Research Applications

Antitumor and Anticancer Research

• .

Antibacterial and Antimicrobial Activity

• .

Anti-Inflammatory Potential

• .

Antiviral Studies

• .

DNA Binding and Interaction

• .

Drug Development and Medicinal Chemistry

• .

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Benzimidazoles are known to interact with proteins and enzymes, and have been used in the development of various drugs.

Future Directions

The future directions for this compound would likely involve further exploration of its potential uses in drug discovery and development, given the known properties of benzimidazoles.